Cas no 2248412-71-5 (5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid
• CAS No: 2248412-71-5
• MF: C₅H₃F₂NO₂S
• MW: 179.14462685585
• CID: 6132313
• PubChem ID: 137940812
• Update Time: 2025-06-13

5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid
• 2248412-71-5
• EN300-6509362

• Inchi： 1S/C5H3F2NO2S/c6-4(7)3-2(5(9)10)1-8-11-3/h1,4H,(H,9,10)
• InChI Key： GATHHYINDXGEMF-UHFFFAOYSA-N
• SMILES： S1C(C(F)F)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 178.98525584g/mol
• Monoisotopic Mass: 178.98525584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų

Additional information on 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid

Introduction to 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid (CAS No. 2248412-71-5)

5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid, identified by the CAS number 2248412-71-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. The compound belongs to the thiazole family, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a difluoromethyl group in the molecule introduces unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The thiazole core in 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid is a six-membered aromatic ring consisting of sulfur and nitrogen atoms. This structural motif is commonly found in numerous bioactive natural products and synthetic drugs, underscoring its importance in medicinal chemistry. The carboxylic acid functionality at the 4-position not only contributes to the compound's solubility in polar solvents but also serves as a potential site for further derivatization, enabling the creation of more complex molecular entities with enhanced pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of fluorinated compounds in drug discovery. The difluoromethyl group, in particular, is known to improve metabolic stability, binding affinity, and oral bioavailability of drug candidates. In the context of 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid, this moiety may play a crucial role in modulating the compound's interactions with biological targets, thereby influencing its therapeutic efficacy.

One of the most compelling aspects of 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid is its potential application in the development of novel therapeutic agents. Studies have demonstrated that thiazole derivatives exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. For instance, research has shown that compounds analogous to 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid can interfere with bacterial biofilm formation and viral replication mechanisms. These findings suggest that the compound may serve as a lead molecule for designing antibiotics or antiviral drugs with improved efficacy and reduced resistance profiles.

The synthesis of 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been instrumental in facilitating the construction of this complex molecule. The efficiency of these synthetic routes not only enhances scalability but also allows for rapid exploration of structural analogs, which is essential for optimizing pharmacokinetic properties.

In addition to its pharmaceutical applications, 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid has shown promise in materials science and agrochemical research. The unique electronic properties conferred by the difluoromethyl group make it a candidate for developing advanced materials with tailored optical and electronic characteristics. Furthermore, its structural features may contribute to the design of novel pesticides or herbicides that target specific biological pathways in plants without harming beneficial organisms.

The growing interest in fluorinated heterocycles has been further amplified by recent clinical trials investigating thiazole-based compounds for treating chronic diseases such as cancer and neurodegenerative disorders. Preliminary results indicate that certain derivatives of thiazole exhibit potent inhibitory effects on kinases and other enzymes implicated in disease progression. While 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid itself may not be directly tested in humans yet, its structural similarity to these lead compounds positions it as a promising candidate for future preclinical studies.

The chemical stability and reactivity profile of 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid are critical factors that influence its suitability for various applications. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and dynamics. These studies provide valuable insights into how the compound behaves under different environmental conditions, which is essential for formulating stable pharmaceutical formulations or developing reliable analytical methods.

Environmental considerations also play a significant role in the evaluation of compounds like 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid. Research has focused on assessing their degradation pathways and potential ecological impact to ensure sustainable use. Biodegradation studies suggest that while thiazole derivatives can be metabolized by microorganisms under certain conditions, their persistence may pose challenges if improperly managed. Therefore, efforts are underway to develop environmentally friendly synthetic routes that minimize waste generation and hazardous byproducts.

The economic feasibility of producing 5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid on an industrial scale is another important consideration. Factors such as raw material costs, energy consumption during synthesis, and downstream processing expenses must be carefully evaluated to ensure cost-effectiveness without compromising quality. Collaborative initiatives between academia and industry have been successful in optimizing production processes through green chemistry principles, thereby reducing both environmental footprint and manufacturing expenses.

In conclusion,5-(Difluoromethyl)-1,2-thiazole-4-carboxylic acid (CAS No. 2248412-71-5) represents a fascinating compound with diverse applications spanning pharmaceuticals、materials science，and agrochemicals。 Its unique structural features，including the presence of a difluoromethyl group，make it a versatile scaffold for developing innovative solutions to global challenges。 As research continues to uncover new therapeutic possibilities，this compound is poised to make significant contributions to science and technology，enhancing human health while promoting sustainable practices.